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The table below summarizes the key design and findings from the Phase I clinical trial as of the 2016 data

cut-off [1].

Trial Aspect Details

ClinicalTrials.gov ID NCT02003092 [1]

Phase I [1]

Primary Objectives Safety, tolerability, identification of Dose-Limiting Toxicities (DLTs) and

Maximum Tolerated Dose (MTD) [1]

Secondary Objectives Pharmacokinetics (PK) and antitumor activity (per RECIST v1.1) [1]

Patient Population 18 subjects with relapsed/refractory solid tumors [1]

Dosing Schedule Oral RX-5902 at 1, 3, 5, or 7 times per week for 3 weeks followed by 1

week of rest, or for 4 weeks without a rest [1]

Reported Safety Profile No DLTs or treatment-related Serious Adverse Events (SAEs). Most

common side effects were Grade 1 nausea, vomiting, and fatigue [1]

Reported Efficacy
(Preliminary)

6 subjects had stable disease; 3 subjects were on treatment for >1 year [1]
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Trial Aspect Details

Pharmacokinetics Orally bioavailable with median Tmax of 2 hours and median elimination
half-life of 12 hours [1]

Conclusion (as of 2016) "RX-5902 is safe and well tolerated at the doses and schedules tested.
Early anti-tumor activity has been observed." [1]

Experimental Protocols from Preclinical Studies

While the clinical trial protocol is not detailed in the available abstracts, recent peer-reviewed publications

describe key laboratory methodologies used to investigate Supinoxin's mechanism of action. The following

workflow summarizes the core experiments conducted in a 2025 study published in iScience [2] [3]:
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The experiments shown in the diagram are detailed below:

In Vitro Proliferation Assays: The anti-proliferative effects of Supinoxin were tested on both
chemo-sensitive (H69) and chemo-resistant (H69AR) small-cell lung cancer (SCLC) cell lines. The

results demonstrated that Supinoxin inhibits proliferation in both cell types [2] [3].
In Vivo Xenograft Models: The efficacy of Supinoxin was evaluated in mouse models implanted

with human H69AR cancer cells (xenografts) and with patient-derived SCLC tumors (PDX). These
studies showed that Supinoxin treatment mitigated tumor growth [2] [3].
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Mechanism Investigation: To understand how Supinoxin works, researchers used gene expression

analysis (transcriptomics) and measures of mitochondrial function. They found that Supinoxin inhibits
the expression of genes critical for mitochondrial respiration and effectively blocks this energy-

producing process in SCLC cells [2] [3].

Updated Mechanism of Action

The 2025 research proposes a revised mechanism for Supinoxin, moving beyond the initial theory [2].

Previous Understanding: Early studies suggested Supinoxin acted by binding to phosphorylated

DDX5 (pDDX5), disrupting its interaction with β-catenin, thereby preventing the activation of pro-
cancer genes like c-Myc and Cyclin D1 [2].

Current Understanding: The new data indicates that Supinoxin's primary anti-tumor effect comes
from inducing mitochondrial dysfunction. By acting on DDX5, Supinoxin disrupts the expression of

genes necessary for oxidative phosphorylation, a key energy-producing process. This depletes
cellular energy (ATP) and blocks cancer progression [2] [4] [5].

This shift in mechanism is illustrated below:
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Future Therapeutic Potential

Recent preclinical studies suggest a expanding therapeutic potential for Supinoxin:

Application in SCLC: Research published in 2025 highlights Supinoxin's efficacy in inhibiting the

proliferation of SCLC cell lines and reducing tumor growth in mouse models. SCLC is an aggressive
cancer with very limited treatment options and poor patient survival [4] [5].
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Combination Therapy Strategy: Scientists propose that Supinoxin may be most effective not as a

standalone drug, but in combination with other therapies. The strategy is to use Supinoxin to
suppress tumor growth by cutting off its energy supply, leaving the weakened tumor more vulnerable

to a second drug that can deliver a lethal blow [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548189#supinoxin-clinical-

trial-nct02003092-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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